Cas no 20007-10-7 (N-Cyclopentyl-N-hexylamine)

N-Cyclopentyl-N-hexylamine Chemical and Physical Properties
Names and Identifiers
-
- N-Cyclopentyl-N-hexylamine
- N-hexylcyclopentanamine
- 20007-10-7
- SCHEMBL1485554
- DTXSID60602105
- AKOS005267229
-
- MDL: MFCD10687875
- Inchi: InChI=1S/C11H23N/c1-2-3-4-7-10-12-11-8-5-6-9-11/h11-12H,2-10H2,1H3
- InChI Key: LKFYDKLTDCPTTJ-UHFFFAOYSA-N
- SMILES: CCCCCCNC1CCCC1
Computed Properties
- Exact Mass: 169.183049738g/mol
- Monoisotopic Mass: 169.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 95.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
- XLogP3: 3.4
N-Cyclopentyl-N-hexylamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 031852-500mg |
N-Cyclopentyl-N-hexylamine |
20007-10-7 | 500mg |
3233.0CNY | 2021-07-13 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 031852-500mg |
N-Cyclopentyl-N-hexylamine |
20007-10-7 | 500mg |
3233CNY | 2021-05-07 |
N-Cyclopentyl-N-hexylamine Related Literature
-
Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
-
James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
-
Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
-
Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
Additional information on N-Cyclopentyl-N-hexylamine
Professional Introduction to N-Cyclopentyl-N-hexylamine (CAS No. 20007-10-7)
N-Cyclopentyl-N-hexylamine, with the chemical formula C11H23N, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 20007-10-7, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The combination of a cyclopentyl group and a hexyl chain provides a distinct chemical profile that makes it a valuable candidate for further study and development.
The structural configuration of N-Cyclopentyl-N-hexylamine contributes to its versatility, allowing it to interact with multiple biological targets. This characteristic is particularly intriguing for researchers exploring novel pharmacological agents. The compound's ability to modulate biological pathways makes it a promising candidate for drug discovery initiatives aimed at addressing a range of therapeutic challenges.
In recent years, there has been a growing interest in the development of bioactive molecules that can effectively interact with biological systems. N-Cyclopentyl-N-hexylamine has been studied for its potential role in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders. Its unique amine functionality allows for interactions with receptors and enzymes involved in neural communication, making it a subject of intense scrutiny in medicinal chemistry.
One of the most compelling aspects of N-Cyclopentyl-N-hexylamine is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological properties. For instance, modifications to the cyclopentyl ring have been explored to improve solubility and metabolic stability, which are critical factors in drug development. These studies highlight the compound's utility as a building block in the creation of novel therapeutic agents.
The chemical behavior of N-Cyclopentyl-N-hexylamine also makes it an interesting subject for studying interactions with metal ions and other small molecules. Such interactions are fundamental to understanding how the compound might be processed within biological systems. Preliminary studies suggest that the compound can form stable complexes with certain metal ions, which could have applications in areas such as catalysis and material science.
Advances in computational chemistry have further enhanced the understanding of N-Cyclopentyl-N-hexylamine's properties. Molecular modeling techniques have been employed to predict how the compound might behave in different environments, providing insights into its potential applications. These computational approaches complement experimental studies, offering a more comprehensive view of the compound's behavior at both molecular and macroscopic levels.
The synthesis of N-Cyclopentyl-N-hexylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed efficient synthetic routes that incorporate modern methodologies such as transition metal catalysis and asymmetric synthesis. These advancements not only improve the accessibility of the compound but also provide opportunities for scaling up production for industrial applications.
As interest in natural product-inspired drug design continues to grow, N-Cyclopentyl-N-hexylamine has been examined for its structural inspiration. The cyclopentyl moiety, reminiscent of many bioactive natural products, offers a scaffold that can be modified to create new pharmacophores. This approach aligns with the broader trend in pharmaceutical research toward discovering drugs inspired by nature's own chemical innovations.
The safety profile of N-Cyclopentyl-N-hexylamine is another critical aspect that has been thoroughly investigated. Toxicological studies have been conducted to assess its potential effects on living systems. These studies aim to establish safe handling procedures and inform future applications, ensuring that the compound can be used effectively without posing undue risks.
The future prospects for N-Cyclopentyl-N-hexylamine are bright, with ongoing research exploring new applications and refining existing knowledge. As our understanding of biological systems continues to expand, so too does the potential for this compound to contribute to therapeutic solutions. Collaborative efforts between academia and industry are essential to realizing this potential fully.
20007-10-7 (N-Cyclopentyl-N-hexylamine) Related Products
- 2439-56-7(N-Methylcyclopentanamine)
- 13748-14-6(2-Propylazepane)
- 942010-19-7(ethyl 4-{1,1'-biphenyl-4-amido}-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)
- 2168225-98-5(3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride)
- 2229113-97-5(3-amino-3-(6-chloro-2-methoxypyridin-3-yl)propanoic acid)
- 1804359-84-9(4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)
- 1694440-15-7(1H-1,2,3-Triazole, 5-(chloromethyl)-1-(2,3-dichlorophenyl)-)
- 2172035-25-3(tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpyrrolidine-1-carboxylate)
- 352218-35-0(4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide)
- 2228991-37-3(2-amino-1-5-(4-fluorophenyl)furan-2-ylpropan-1-one)



